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Compound of Interest

Compound Name:
4,6-Dichloro-2-methyl-5-

nitropyrimidine

Cat. No.: B082758 Get Quote

An In-depth Technical Guide to the Safety Data for 4,6-Dichloro-2-methyl-5-nitropyrimidine

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and hazard profile of chemical reagents is paramount for ensuring laboratory safety

and proper experimental conduct. This document provides a comprehensive overview of the

available safety data for 4,6-Dichloro-2-methyl-5-nitropyrimidine (CAS No: 13162-43-1), a

heterocyclic building block used in organic synthesis.[1]

Chemical Identification and Physicochemical
Properties
4,6-Dichloro-2-methyl-5-nitropyrimidine is a chlorinated nitropyrimidine derivative.[2]

Accurate identification and knowledge of its physical properties are foundational to its safe

handling.
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Identifier Value Source

IUPAC Name
4,6-dichloro-2-methyl-5-

nitropyrimidine
PubChem[2]

CAS Number 13162-43-1 ChemScene[3], PubChem[2]

Molecular Formula C₅H₃Cl₂N₃O₂ ChemScene[3], PubChem[2]

Molecular Weight 208.00 g/mol ChemScene[3], PubChem[2]

Synonyms
Pyrimidine, 4,6-dichloro-2-

methyl-5-nitro-
ChemScene[3], PubChem[2]

InChIKey
OPXGPTXSLFZVCA-

UHFFFAOYSA-N
PubChem[2]

SMILES
CC1=NC(=C(C(=N1)Cl)--

INVALID-LINK--[O-])Cl
PubChem[2]

Computed Physicochemical

Property
Value Source

Boiling Point 310.4°C at 760 mmHg Crysdot LLC

Topological Polar Surface Area

(TPSA)
71.6 Å² PubChem[2]

LogP 2.00 ChemScene[3]

Hydrogen Bond Donors 0 ChemScene[3]

Hydrogen Bond Acceptors 4 ChemScene[3]

Rotatable Bonds 1 ChemScene[3]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information. 4,6-Dichloro-2-methyl-5-
nitropyrimidine is classified as hazardous.[2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Acute Tox. 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Skin Irrit. 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Eye Irrit. 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
STOT SE 3

H335: May cause respiratory

irritation

Source: PubChem[2]

The corresponding GHS pictograms and signal word are:

Pictogram: Exclamation Mark

Signal Word: Warning[2]

A logical workflow for the GHS hazard identification of this substance is illustrated below.

Hazard Assessment GHS Classification Hazard Statements

4,6-Dichloro-2-methyl-
5-nitropyrimidine

(CAS: 13162-43-1)

Oral Ingestion

Skin Contact

Eye Contact

Inhalation

Acute Tox. 4

Skin Irrit. 2

Eye Irrit. 2A

STOT SE 3

H302:
Harmful if swallowed

H315:
Causes skin irritation

H319:
Causes serious eye irritation

H335:
May cause respiratory irritation
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Click to download full resolution via product page

Caption: GHS Hazard Identification Workflow for the substance.

Experimental Protocols Overview
While specific experimental reports for 4,6-Dichloro-2-methyl-5-nitropyrimidine are not

detailed in the available safety data sheets, the GHS classifications are based on standardized

testing protocols, typically following OECD (Organisation for Economic Co-operation and

Development) guidelines.

Acute Oral Toxicity (H302) This classification is likely derived from a study consistent with

OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure) or similar methods.

Methodology: A single dose of the substance is administered orally to fasted animals

(typically rats). The animals are observed for a period (e.g., 14 days) for signs of toxicity and

mortality. The classification "Category 4" suggests an LD₅₀ (lethal dose for 50% of the test

population) value is estimated to be between 300 and 2000 mg/kg body weight.

Skin Irritation (H315) This hazard is determined using protocols such as OECD Test Guideline

404 (Acute Dermal Irritation/Corrosion).

Methodology: A small amount of the substance (e.g., 0.5 g) is applied to a shaved patch of

skin on a test animal (typically a rabbit) and covered with a gauze patch for a set period

(e.g., 4 hours). The skin is then observed for signs of erythema (redness) and edema

(swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) and scored. A "Category 2"

classification indicates that the substance produced reversible inflammatory changes at the

site of application.

Eye Irritation (H319) This classification is based on studies like OECD Test Guideline 405

(Acute Eye Irritation/Corrosion).

Methodology: A small, measured amount of the substance is applied into one eye of a test

animal (typically a rabbit), with the other eye serving as a control. The eyes are examined for

effects on the cornea, iris, and conjunctiva at specific intervals. "Category 2A" signifies that

the substance produces eye irritation that is fully reversible within 21 days of observation.
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Safe Handling and Emergency Procedures
Strict adherence to safety protocols is mandatory when handling this chemical. The following

tables summarize the recommended precautionary statements, first-aid measures, and storage

conditions.

Type Precautionary Statements (P-phrases)

Prevention P261, P264, P270, P271, P280

Response

P301+P317, P302+P352, P304+P340,

P305+P351+P338, P319, P321, P330,

P332+P317, P337+P317, P362+P364

Storage P403+P233, P405

Disposal P501

Source: PubChem[2]

The workflow for appropriate first-aid response is critical in case of accidental exposure.

Route of Exposure

Immediate First-Aid Actions

Accidental Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move victim to fresh air.
Give oxygen if breathing is difficult.

Seek medical attention.

Take off contaminated clothing.
Wash off with soap and plenty of water.

Consult a doctor.

Rinse with pure water for at least 15 minutes.
Consult a doctor.

Rinse mouth with water.
Do NOT induce vomiting.

Call a Poison Control Center or doctor immediately.

Click to download full resolution via product page
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Caption: First-Aid Response Workflow by Exposure Route.

Measure Protocol Source

Personal Precautions

Avoid dust formation. Avoid

breathing mist, gas, or vapors.

Wear personal protective

equipment.

ECHEMI[4]

Storage

Store in a cool, dry, well-

ventilated area. Keep

container tightly closed.

Recommended storage at 2-

8°C, under an inert

atmosphere.

Crysdot LLC, BLDpharm[1]

Incompatible Materials

Not explicitly listed, but strong

oxidizing agents are a

common incompatibility for

such compounds.

Fire-Fighting Media

Use dry chemical, carbon

dioxide, or alcohol-resistant

foam.

ECHEMI[4]

Protective Equipment

Wear self-contained breathing

apparatus (SCBA) for

firefighting if necessary.

ECHEMI[4]

Stability and Reactivity
While specific reactivity data is limited, general principles of organic chemistry suggest the

following:

Stability: The compound is expected to be stable under recommended storage conditions.[5]

Conditions to Avoid: Avoid dust formation, excess heat, and moisture.[3][4]
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Hazardous Decomposition: Thermal decomposition may produce hazardous gases such as

carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen chloride.[6]

Hazardous Polymerization: Hazardous polymerization is not expected to occur.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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